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Compound of Interest

Compound Name: AST5902 mesylate

Cat. No.: B14762663

AST5902 mesylate, a compound utilized in scientific research, requires careful handling and
disposal due to its potential hazards. This guide provides essential safety and logistical
information for the proper disposal of AST5902 mesylate, ensuring the safety of laboratory
personnel and minimizing environmental impact. Adherence to these procedures is critical for
maintaining a safe research environment.

Hazard and Safety Information

AST5902 is classified with specific health and environmental hazards.[1] Key hazard
statements and precautionary measures are summarized below.
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GHS Hazard Statement (H-  Precautionary Statement
Code) (P-Code)

Hazard Classification

Acute toxicity, Oral (Category ) P264: Wash skin thoroughly
H302: Harmful if swallowed _
4) after handling.[1]

P270: Do not eat, drink or
smoke when using this

product.[1]

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

Acute aquatic toxicity ) o P273: Avoid release to the
H400: Very toxic to aquatic life )
(Category 1) environment.[1]

Chronic aquatic toxicity H410: Very toxic to aquatic life )
] ] P391: Collect spillage.[1]
(Category 1) with long lasting effects

P501: Dispose of contents/
Disposal container to an approved

waste disposal plant.[1]

Proper Disposal Protocol for AST5902 Mesylate

The following step-by-step procedure outlines the approved method for the disposal of
AST5902 mesylate, including waste in solid form and in solvent.

1. Personal Protective Equipment (PPE):

o Before handling AST5902 mesylate, ensure appropriate PPE is worn, including safety
glasses, gloves, and a lab coat.

2. Waste Segregation and Collection:
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Solid Waste: Collect waste AST5902 mesylate powder, contaminated consumables (e.g.,
weighing paper, pipette tips), and any spilled material in a dedicated, clearly labeled, and
sealed waste container.

Liquid Waste: For AST5902 mesylate in solvent, collect the solution in a separate, sealed,
and clearly labeled container designated for hazardous chemical waste. Do not mix with
other solvent waste streams unless permitted by your institution's waste management
guidelines.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"AST5902 mesylate,” and the relevant hazard pictograms (e.g., harmful, environmental
hazard).

. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area. This
area should be secure, well-ventilated, and away from general laboratory traffic.

. Disposal:

The primary disposal method is through an approved waste disposal plant.[1] Arrange for
pickup by your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor.

Do not dispose of AST5902 mesylate down the drain or in regular trash, as it is very toxic to
aquatic life.[1]

. Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with
AST5902 mesylate using an appropriate solvent (e.g., ethanol) and cleaning agents.
Dispose of the cleaning materials as hazardous waste.

. Emergency Spill Procedures:

In case of a spill, evacuate non-essential personnel from the area.
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o Wearing appropriate PPE, contain the spill using an inert absorbent material.
e Collect the spilled material and absorbent into the designated hazardous waste container.[1]

o Clean the spill area thoroughly.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of AST5902 mesylate.
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Caption: Workflow for the proper disposal of AST5902 mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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